Cas no 1455709-90-6 (6-(pyridin-3-yl)methoxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 6-(pyridin-3-yl)methoxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 1455709-90-6
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 6422305
• PubChem ID: 60771966
• Update Time: 2025-05-20

6-(pyridin-3-yl)methoxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(pyridin-3-yl)methoxy-2,3-dihydro-1-benzofuran-3-one
• 6-[(pyridin-3-yl)methoxy]-2,3-dihydro-1-benzofura n-3-one
• 3(2H)-Benzofuranone, 6-(3-pyridinylmethoxy)-
• EN300-14837100
• 6-(Pyridin-3-ylmethoxy)benzofuran-3(2H)-one
• 6-(pyridin-3-ylmethoxy)-1-benzofuran-3-one
• 6-[(pyridin-3-yl)methoxy]-2,3-dihydro-1-benzofuran-3-one
• 1455709-90-6

• Inchi： 1S/C14H11NO3/c16-13-9-18-14-6-11(3-4-12(13)14)17-8-10-2-1-5-15-7-10/h1-7H,8-9H2
• InChI Key： OENRYDAQVOAEIV-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC3=CC=CN=C3)=CC=C2C(=O)C1

Computed Properties

• Exact Mass: 241.07389321g/mol
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 456.0±45.0 °C(Predicted)
• pka: 4.50±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-(pyridin-3-yl)methoxy-2,3-dihydro-1-benzofuran-3-one

Introduction to 6-(pyridin-3-yl)methoxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 1455709-90-6)

6-(pyridin-3-yl)methoxy-2,3-dihydro-1-benzofuran-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 1455709-90-6, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines a benzofuran core with a pyridine substituent, making it a promising candidate for further exploration in drug discovery and development. The presence of a methoxy group at the 6-position of the pyridine ring introduces additional functional diversity, which can be exploited for modulating biological activity.

The benzofuran scaffold is a well-known pharmacophore in medicinal chemistry, frequently encountered in natural products and synthetic drugs. Its aromatic system provides stability and electronic properties that can interact favorably with biological targets. In particular, benzofuran derivatives have been extensively studied for their potential applications in treating various diseases, including neurological disorders, inflammation, and cancer. The addition of a dihydropyridine moiety further enhances the compound's complexity and versatility, allowing for diverse structural modifications and functionalization.

The pyridine ring in 6-(pyridin-3-yl)methoxy-2,3-dihydro-1-benzofuran-3-one serves as a key pharmacophoric element, known for its ability to form hydrogen bonds and coordinate with metal ions. Pyridine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and interactions with biological macromolecules. The 3-position substitution on the pyridine ring adds another layer of functionalization, enabling the compound to engage with multiple binding sites on target proteins or enzymes. This feature makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

The methoxy group at the 6-position of the pyridine ring introduces polarity and hydrophilicity to the molecule, which can influence its solubility, bioavailability, and metabolic stability. Methoxy-substituted aromatic compounds are common in drug molecules due to their ability to enhance metabolic resistance and reduce toxicity. Additionally, the methoxy group can participate in hydrogen bonding interactions, further contributing to the compound's binding potential with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 6-(pyridin-3-yl)methoxy-2,3-dihydro-1-benzofuran-3-one more accurately. These studies suggest that the compound may exhibit inhibitory activity against several enzymes implicated in disease pathways. For instance, preliminary computational studies indicate that this molecule could interact with enzymes involved in inflammatory responses or signal transduction pathways. Such interactions could make it a valuable tool for developing novel therapeutic strategies.

In vitro experiments have also provided insights into the potential biological effects of 6-(pyridin-3-yl)methoxy-2,3-dihydro-1-benzofuran-3-one. Early studies have shown that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling pathways such as NFκB and MAPK. Furthermore, its structural similarity to known bioactive molecules suggests that it could interfere with enzyme functions relevant to cancer progression or neurodegenerative diseases. These findings highlight the compound's potential as a lead structure for further medicinal chemistry optimization.

The synthesis of 6-(pyridin-3-yl)methoxy-2,3-dihydro-1-benzofuran-3-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The benzofuran core is typically constructed through cyclization reactions involving appropriately substituted phenols or dihydrofurans. The introduction of the pyridine ring is achieved through nucleophilic substitution or condensation reactions, followed by methoxylation at the desired position. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions can be employed to enhance reaction efficiency and selectivity.

The pharmacological evaluation of 6-(pyridin-3-yl)methoxy-2,3-dihydro-1-benzofuran-3-one is an ongoing process that requires collaboration between synthetic chemists and biologists. High-throughput screening (HTS) techniques can be used to rapidly assess the compound's activity against a wide range of biological targets. Additionally, structure-based drug design approaches can help refine its structure to improve potency and selectivity. The integration of experimental data with computational modeling will provide a comprehensive understanding of its mechanism of action.

The future prospects for 6-(pyridin-3-yl)methoxy-2,3-dihydro-1-benzofuran-3-one are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its pharmacological profile and explore its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in advancing this compound from a lead structure to a clinical candidate. As our understanding of disease mechanisms continues to evolve, molecules like 6-(pyridin-3-ylmethoxy)-2',3'-dihydrobenzofuranone, CAS No. 1455709906, may play a crucial role in developing innovative treatments for human diseases.